Cas no 32222-45-0 ((R)-4-Fluoromandelic acid)

• Product Name: (R)-4-Fluoromandelic acid
• CAS No: 32222-45-0
• MF: C₈H₇FO₃
• MW: 170.137786149979
• MDL: MFCD20638902
• CID: 2602335
• PubChem ID: 329764285
• Update Time: 2025-10-23

(R)-4-Fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• D-4-fluoro-mandelic acid
• 4-Fluoro-D-mandelic acid
• EN300-6754344
• (R)-4-Fluoromandelic acid, ChiPros(R), produced by BASF, 98%
• (R)-2-(4-fluorophenyl)-2-hydroxyacetic acid
• 32222-45-0
• (r)-4-fluoromandelic acid
• (2R)-2-(4-fluorophenyl)-2-hydroxyacetic acid
• MFCD20638902
• C8H7FO3
• SCHEMBL196920
• (R)-2-(4-fluorophenyl)-2-hydroxyaceticacid
• CS-11352
• AKOS037649551
• RWCMOQXHIDWDDJ-SSDOTTSWSA-N
• (R)-(4-FLUOROPHENYL)(HYDROXY)ACETIC ACID
• G66043
• (R)-(-)-para-fluoromandelic acid
• (2R)-(4-Fluorophenyl)(hydroxy)acetic acid
• CS-0343264
• 662-945-0
• (R)-4-Fluoromandelic acid

• MDL： MFCD20638902
• Inchi： 1S/C8H7FO3/c9-6-3-1-5(2-4-6)7(10)8(11)12/h1-4,7,10H,(H,11,12)/t7-/m1/s1
• InChI Key： RWCMOQXHIDWDDJ-SSDOTTSWSA-N
• SMILES： FC1C=CC(=CC=1)[C@H](C(=O)O)O

Computed Properties

• Exact Mass: 170.03792224g/mol
• Monoisotopic Mass: 170.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.5Ų

(R)-4-Fluoromandelic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on (R)-4-Fluoromandelic acid

(R)-4-Fluoromandelic Acid: A Comprehensive Overview of Its Chemical Properties and Applications in Biomedical Research

(R)-4-Fluoromandelic acid, with the chemical formula C₈H₉FO₂ and the CAS number 32222-45-0, is a chiral compound that has garnered significant attention in the field of biomedical research due to its unique structural features and potential therapeutic applications. This compound is a fluorinated derivative of mandelic acid, which is a well-known compound in organic chemistry and pharmaceutical sciences. The (R)-configuration of this molecule plays a critical role in its biological activity, as stereochemistry often dictates the pharmacological properties of a compound. Recent studies have highlighted the importance of (R)-4-Fluoromandelic acid in the development of novel drugs targeting specific pathways in cellular processes.

The chemical structure of (R)-4-Fluoromandelic acid consists of a benzene ring substituted with a hydroxyl group at the para position and a fluorine atom at the meta position, with the carboxylic acid group located at the ortho position. This arrangement of functional groups contributes to its distinct physicochemical properties, such as solubility, stability, and reactivity. The fluorine substitution in the meta position is particularly significant, as it can influence the compound's interactions with biological targets, including enzymes and receptors. Researchers have found that the fluorine atom enhances the compound's ability to modulate specific signaling pathways, making it a valuable candidate for drug development.

In the context of drug development, (R)-4-Fluoromandelic acid has been explored for its potential as a precursor in the synthesis of various pharmaceutical compounds. Its chiral center allows for the creation of enantiomerically pure molecules, which is crucial in pharmaceutical sciences where the biological activity of a compound can vary significantly between its enantiomers. Recent advances in synthetic chemistry have enabled the efficient synthesis of (R)-4-Fluoromandelic acid, which has been utilized in the development of drugs targeting neurological disorders and inflammatory conditions. For instance, studies published in 2023 have demonstrated its role in the design of selective serotonin reuptake inhibitors (SSRIs) with improved efficacy and reduced side effects.

The biological activity of (R)-4-Fluoromandelic acid has been extensively investigated in recent years. One of the key areas of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the activity of cyclooxygenase (COX) enzymes, which are central to the production of inflammatory mediators such as prostaglandins. This property makes (R)-4-Fluoromandelic acid a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to modulate the NF-κB signaling pathway has been highlighted in recent studies, suggesting its potential as a therapeutic agent in the management of chronic inflammation.

Another area of interest is the application of (R)-4-Fluoromandelic acid in the field of neuropharmacology. Researchers have explored its potential as a modulator of neurotransmitter systems, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have indicated that the compound may exert neuroprotective effects by reducing oxidative stress and promoting the survival of neurons. The fluorine substitution in the molecule is believed to enhance its ability to cross the blood-brain barrier, allowing it to exert its effects in the central nervous system. This property has led to its consideration as a potential therapeutic agent in the treatment of neurological disorders.

The synthesis of (R)-4-Fluoromandelic acid has been a focus of recent research in organic chemistry. Various synthetic routes have been developed to produce this compound with high purity and yield. One of the most promising methods involves the use of asymmetric catalysis to achieve the desired stereochemistry. This approach has allowed researchers to produce (R)-4-Fluoromandelic acid with high enantiomeric excess, which is essential for its application in pharmaceutical sciences. The development of efficient synthetic methods has also facilitated the incorporation of this compound into complex drug molecules, expanding its potential therapeutic applications.

In the realm of biomedical research, the pharmacokinetic properties of (R)-4-Fluoromandelic acid have been studied to evaluate its potential as a therapeutic agent. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The fluorine atom in the molecule has been found to enhance its metabolic stability, reducing the risk of rapid degradation in the body. This property is particularly important for drugs that require prolonged action or sustained release. Additionally, studies have indicated that (R)-4-Fluoromandelic acid has a low potential for drug interactions, making it a safer option for patients with multiple comorbidities.

The therapeutic potential of (R)-4-Fluoromandelic acid has also been explored in the context of oncology. Researchers have investigated its ability to inhibit the growth of cancer cells and induce apoptosis. In vitro studies have demonstrated that this compound can target specific pathways involved in cancer progression, such as the PI3K/AKT/mTOR pathway. These findings suggest that (R)-4-Fluoromandelic acid may have applications in the development of targeted therapies for various types of cancer. Further research is needed to evaluate its efficacy in clinical settings, but the preliminary results are promising.

Overall, (R)-4-Fluoromandelic acid represents a significant advancement in the field of biomedical research due to its unique chemical properties and potential therapeutic applications. Its role as a precursor in the synthesis of pharmaceutical compounds and its ability to modulate specific biological pathways make it a valuable candidate for drug development. As research in this area continues to evolve, it is likely that (R)-4-Fluoromandelic acid will play an increasingly important role in the treatment of various diseases, particularly those involving inflammation, neurological disorders, and cancer. The ongoing exploration of its properties and applications underscores the importance of further studies to fully realize its potential in the field of medicine.

In conclusion, the importance of (R)-4-Fluoromandelic acid in biomedical research cannot be overstated. Its unique structural features and biological activity have positioned it as a promising candidate for the development of novel therapeutic agents. As research in this area continues to advance, it is anticipated that (R)-4-Fluoromandelic acid will contribute significantly to the treatment of various diseases, offering new hope for patients in need of effective and targeted therapies.